2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(3-hydroxy-4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O5S/c1-12-5-3-4-6-14(12)21-18(24)11-22-19(25)17(28-20(22)26)10-13-7-8-16(27-2)15(23)9-13/h3-10,23H,11H2,1-2H3,(H,21,24)/b17-10+
• InChI Key: DRDSLKNLGFFMSR-LICLKQGHSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3)OC)O)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)OC)O)SC2=O

Description

2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide, also known as HMBA, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. HMBA belongs to the class of thiazolidinediones, which are known for their ability to modulate gene expression and exert anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide involves its ability to modulate gene expression by binding to transcription factors and coactivators. 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in adipocyte differentiation and glucose homeostasis. 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide can also inhibit the activity of histone deacetylases (HDACs), which are involved in epigenetic regulation of gene expression.
Biochemical and Physiological Effects:
2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide can also induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide in lab experiments is its ability to modulate gene expression in a specific and dose-dependent manner. However, one limitation of using 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide is its potential toxicity, as it can induce oxidative stress and DNA damage at high concentrations.

Future Directions

For the study of 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide include its application in combination therapy with other anticancer agents, its potential use in HIV eradication strategies, and its role in regulating adipocyte differentiation and glucose homeostasis. Further research is also needed to optimize the dosing and delivery of 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide for maximum therapeutic efficacy.

Synthesis Methods

The synthesis of 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide involves the condensation of 2-methylphenylacetic acid with thiosemicarbazide, followed by the cyclization of the resulting thiosemicarbazone with 3-hydroxy-4-methoxybenzaldehyde. The final product is obtained after a series of purification steps.

Scientific Research Applications

2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been studied extensively for its potential applications in cancer therapy, HIV treatment, and gene therapy. In cancer therapy, 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to induce differentiation and apoptosis in various cancer cell lines, including leukemia, breast cancer, and prostate cancer. 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy.
In HIV treatment, 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been shown to activate latent HIV reservoirs, which are responsible for viral persistence in infected individuals. By activating these reservoirs, 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide can potentially enhance the effectiveness of antiretroviral therapy and lead to a functional cure for HIV.
In gene therapy, 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been used as a transcriptional activator to induce the expression of therapeutic genes. 2-[(5E)-5-(3-hydroxy-4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide can also enhance the efficiency of viral vectors used in gene therapy by increasing their transduction efficiency.